Cas no 1558826-30-4 (2-{2-aminobicyclo2.2.1heptan-2-yl}acetic acid)

• Product Name: 2-{2-aminobicyclo2.2.1heptan-2-yl}acetic acid
• CAS No: 1558826-30-4
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 6398708
• PubChem ID: 81524805
• Update Time: 2025-06-09

2-{2-aminobicyclo2.2.1heptan-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-aminobicyclo2.2.1heptan-2-yl}acetic acid
• 2-(2-Amino-2-bicyclo[2.2.1]heptanyl)acetic acid
• Bicyclo[2.2.1]heptane-2-acetic acid, 2-amino-
• 2-(2-AMINOBICYCLO[2.2.1]HEPTAN-2-YL)ACETIC ACID
• AKOS020103342
• 2-(2-AMINOBICYCLO[2.2.1]HEPTAN-2-YL)ACETICACID
• EN300-1241518
• 2-{2-aminobicyclo[2.2.1]heptan-2-yl}acetic acid
• 1558826-30-4

• Inchi： 1S/C9H15NO2/c10-9(5-8(11)12)4-6-1-2-7(9)3-6/h6-7H,1-5,10H2,(H,11,12)
• InChI Key： DAOXAJFYFDFFHY-UHFFFAOYSA-N
• SMILES： C12CC(CC1)CC2(N)CC(O)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.179±0.06 g/cm3(Predicted)
• Boiling Point: 315.9±15.0 °C(Predicted)
• pka: 4.72±0.10(Predicted)

Additional information on 2-{2-aminobicyclo2.2.1heptan-2-yl}acetic acid

Introduction to 2-{2-aminobicyclo[2.2.1]heptan-2-yl}acetic Acid (CAS No. 1558826-30-4)

2-{2-aminobicyclo[2.2.1]heptan-2-yl}acetic acid, identified by its CAS number 1558826-30-4, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its intricate bicyclic structure and functional groups, has garnered attention due to its potential applications in drug development and biochemical studies.

The compound belongs to a class of molecules that exhibit structural complexity, which is often associated with unique biological activities. The presence of an amino group and a carboxylic acid moiety in the molecule suggests its utility as a building block for more complex pharmacophores. This structural motif is particularly relevant in the design of novel therapeutic agents targeting various biological pathways.

In recent years, there has been a growing interest in the development of molecules with bicyclic scaffolds due to their inherent stability and binding affinity. The bicyclo[2.2.1]heptane core, a common feature in many bioactive compounds, provides a rigid framework that can be modified to enhance specific interactions with biological targets. The amino substituent at the 2-position of the bicyclic system further increases the versatility of this compound, allowing for further derivatization and functionalization.

One of the most compelling aspects of 2-{aminobicyclo[2.2.1]heptan-2-yl}acetic acid is its potential role as a precursor in the synthesis of more complex molecules. Researchers have explored its use in the development of novel antibiotics, anti-inflammatory agents, and even neuroactive compounds. The carboxylic acid group provides a site for esterification or amidation, enabling the creation of a wide range of derivatives with tailored properties.

The pharmacological properties of this compound have been studied extensively in academic and industrial settings. Initial studies have suggested that it may exhibit inhibitory activity against certain enzymes and receptors, making it a promising candidate for further investigation. The precise mechanism of action remains under investigation, but preliminary data indicate that it may interfere with key metabolic pathways relevant to various diseases.

The synthesis of 2-{aminobicyclo[2.2.1]heptan-2-yl}acetic acid presents both challenges and opportunities for synthetic chemists. The construction of the bicyclic framework requires careful consideration of reaction conditions and intermediates to ensure high yield and purity. Advances in synthetic methodologies have made it possible to access such complex structures more efficiently, paving the way for larger-scale production and further exploration.

In addition to its pharmacological potential, this compound has shown promise in material science applications. Its unique structural features make it an attractive candidate for designing novel polymers and materials with enhanced mechanical or chemical properties. The ability to incorporate functional groups into the bicyclic core allows for fine-tuning of material characteristics, opening up possibilities in areas such as drug delivery systems and smart materials.

The future prospects for 2-{aminobicyclo[2.2.1]heptan-2-yl}acetic acid are vast and multifaceted. As research continues to uncover new biological activities and synthetic strategies, this compound is likely to play an increasingly important role in both academic research and industrial applications. Its versatility as a building block and its potential therapeutic benefits make it a cornerstone in the ongoing quest for innovative chemical solutions.

Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully realize the potential of this molecule. By combining expertise across disciplines, researchers can accelerate the discovery process and translate laboratory findings into tangible benefits for society. The study of compounds like 2-{aminobicyclo[2.2.1]heptan-2-yl}acetic acid underscores the importance of interdisciplinary approaches in modern science.